1. Home
  2. Product
  3. Reference Standards
  4. 4-Methylumbelliferyl Phosphate
4-Methylumbelliferyl Phosphate 4-Methylumbelliferyl Phosphate 4-Methylumbelliferyl Phosphate (4-MUP) is a fluorogenic substrate for phosphatases, including acid and alkaline phosphatases. It is converted to the fluorescent product 4-methylumbelliferone (4-MU), which has an emission maximum at 445-454 nm. The excitation maximum for 4-MU is pH-dependent: 330, 370, and 385 nm at pH 4.6, 7.4, and 10.4, respectively.
Brand Name: Vulcanchem
CAS No.: 3368-04-5
VCID: VC0160302
InChI: InChI=1S/C10H9O6P/c1-6-4-10(11)15-9-5-7(2-3-8(6)9)16-17(12,13)14/h2-5H,1H3,(H2,12,13,14)
SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)OP(=O)(O)O
Molecular Formula: C10H9O6P
Molecular Weight: 256.15 g/mol

4-Methylumbelliferyl Phosphate

CAS No.: 3368-04-5

Reference Standards

VCID: VC0160302

Molecular Formula: C10H9O6P

Molecular Weight: 256.15 g/mol

4-Methylumbelliferyl Phosphate - 3368-04-5

CAS No. 3368-04-5
Product Name 4-Methylumbelliferyl Phosphate
Molecular Formula C10H9O6P
Molecular Weight 256.15 g/mol
IUPAC Name (4-methyl-2-oxochromen-7-yl) dihydrogen phosphate
Standard InChI InChI=1S/C10H9O6P/c1-6-4-10(11)15-9-5-7(2-3-8(6)9)16-17(12,13)14/h2-5H,1H3,(H2,12,13,14)
Standard InChIKey BCHIXGBGRHLSBE-UHFFFAOYSA-N
SMILES CC1=CC(=O)OC2=C1C=CC(=C2)OP(=O)(O)O
Canonical SMILES CC1=CC(=O)OC2=C1C=CC(=C2)OP(=O)(O)O
Description 4-Methylumbelliferyl Phosphate (4-MUP) is a fluorogenic substrate for phosphatases, including acid and alkaline phosphatases. It is converted to the fluorescent product 4-methylumbelliferone (4-MU), which has an emission maximum at 445-454 nm. The excitation maximum for 4-MU is pH-dependent: 330, 370, and 385 nm at pH 4.6, 7.4, and 10.4, respectively.
Synonyms 7-hydroxy-4-Methylcoumarin Phosphate;4-Methylumbelliferone Phosphate;4-MUP;4-MU Phosphate
Reference 1.Fernley, H.N., and Walker, P.G. Kinetic behaviour of calf-intestinal alkaline phosphatase with 4-methylumbelliferyl phosphate. Biochem. J. 97(1), 95-103 (1965).
PubChem Compound 65118
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19